3-Ethyl-3,7-dimethylocta-1,6-diene

• CAS No.: 62008-17-7
• Molecular Formula: C12H22
• Molecular Weight: 166.30 g/mol
• IUPAC Name: 3-ethyl-3,7-dimethylocta-1,6-diene
• InChI: InChI=1S/C12H22/c1-6-12(5,7-2)10-8-9-11(3)4/h6,9H,1,7-8,10H2,2-5H3
• InChI Key: LJPBZMAUHPUHKM-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(CCC=C(C)C)C=C

Description

3-Ethyl-3,7-dimethylocta-1,6-diene is an organic compound with the molecular formula C12H22. It is also known by other names such as ethyl linalool and ethoxylinalool . This compound is a clear, colorless liquid with a pleasant floral aroma . It is practically insoluble in water but soluble in organic solvents like DMSO and ethanol .

Preparation Methods

The synthesis of 3-Ethyl-3,7-dimethylocta-1,6-diene can be achieved through various synthetic routes. One common method involves the rearrangement of chiral 2,3-epoxy alcohols using reagents such as triphenylphosphine, pyridine, iodine, and water . Industrial production methods often involve the use of catalytic processes to achieve high yields and purity.

Chemical Reactions Analysis

3-Ethyl-3,7-dimethylocta-1,6-diene undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized to form ketones and other oxygenated derivatives.

Reduction: Reduction reactions can convert it into various alcohols and hydrocarbons.

Substitution: It can undergo substitution reactions with halogens and other electrophiles. Common reagents used in these reactions include manganese(III) acetate, organic radicals, and transition metal complexes.

Scientific Research Applications

3-Ethyl-3,7-dimethylocta-1,6-diene has a wide range of scientific research applications:

Chemistry: It is used as a precursor in the synthesis of various organic compounds and as a reagent in organic reactions.

Biology: Its pleasant aroma makes it useful in the study of olfactory receptors and scent-related biological processes.

Industry: This compound is used in the fragrance and flavor industry due to its floral scent.

Mechanism of Action

The mechanism of action of 3-Ethyl-3,7-dimethylocta-1,6-diene involves its interaction with molecular targets such as olfactory receptors. It exerts its effects by binding to these receptors and activating specific signaling pathways that result in the perception of its floral aroma .

Comparison with Similar Compounds

3-Ethyl-3,7-dimethylocta-1,6-diene is similar to other compounds such as linalool, linalyl acetate, and geranyl palmitate . it is unique due to its specific molecular structure and the presence of